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Compound of Interest

Compound Name: 2-Propyloctanal

Cat. No.: B15460182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Propyloctanal is readily available. The

information provided herein is based on general best practices for handling aldehydes and

flammable liquids, and inferred from the safety data of structurally similar compounds such as

2-Propyl-2-heptenal. It is imperative to handle this chemical with caution and to perform a

thorough risk assessment before use.

Introduction
2-Propyloctanal is a branched-chain aldehyde with potential applications in various research

and development sectors. Due to the lack of specific safety data, a conservative approach to

handling and storage is essential to ensure the safety of laboratory personnel and the integrity

of experimental outcomes. These application notes provide detailed protocols for the safe

handling, storage, and emergency procedures for 2-Propyloctanal.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 2-Propyloctanal is presented

below. This data is crucial for understanding its potential hazards.
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Property Value Source

Molecular Formula C₁₁H₂₂O PubChem[1]

Molecular Weight 170.29 g/mol PubChem[1]

IUPAC Name 2-propyloctanal PubChem[1]

CAS Number 61611-52-7 PubChem[1]

Note: Data such as flash point, boiling point, and explosive limits for 2-Propyloctanal are not

readily available. Given its aldehyde functional group and molecular weight, it should be treated

as a potentially flammable liquid.

Hazard Identification and Personal Protective
Equipment (PPE)
ا لعدم وجود بيانات محددة، يجب افتراض أن 2-بروبيلوكتانال قد يسبب تهيجًا للجلد والعين والجهاز نظرً

التنفسي. قد تكون الألدهيدات أيضًا ضارة إذا تم ابتلاعها أو استنشاقها.]2[

Recommended Personal Protective Equipment (PPE):

Equipment Specification

Eye Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[2]

Hand Protection
Chemical-resistant gloves (e.g., Nitrile,

Neoprene) inspected prior to use.[2]

Skin and Body Protection

Laboratory coat, long-sleeved clothing. For

larger quantities or risk of splashing, consider a

chemical-resistant apron or suit.

Respiratory Protection

Use in a well-ventilated area, preferably in a

chemical fume hood. If exposure limits are

exceeded or irritation is experienced, use a full-

face respirator with an appropriate organic

vapor cartridge.[2]
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Experimental Protocols
General Handling Protocol

Preparation:

Read and understand this protocol and any available safety information before starting

work.

Ensure a chemical fume hood is operational and available.

Assemble all necessary equipment and reagents.

Put on the required Personal Protective Equipment (PPE).

Handling:

Conduct all manipulations of 2-Propyloctanal within a certified chemical fume hood to

minimize inhalation exposure.[2]

Use non-sparking tools and equipment to prevent ignition of flammable vapors.[2]

Avoid contact with skin and eyes.[2]

Keep the container tightly closed when not in use.[2]

Ground/bond container and receiving equipment to prevent static discharge.[3]

Post-Handling:

Wash hands thoroughly after handling.

Clean the work area and any contaminated equipment.

Properly store or dispose of any waste generated.

Storage Protocol
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
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Keep away from heat, sparks, open flames, and hot surfaces. – No smoking.[3]

Store away from incompatible materials such as oxidizing agents, strong bases, and strong

reducing agents.

Ensure the storage area is clearly labeled with the appropriate hazard warnings.

Emergency Procedures
First Aid Measures

Exposure First Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[2]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[2]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Spill and Leak Procedures
Immediate Actions:

Evacuate personnel from the immediate area.

Remove all sources of ignition.[2]

Ensure adequate ventilation.

Containment and Cleanup:
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Wear appropriate PPE, including respiratory protection.

For small spills, absorb with an inert material (e.g., sand, vermiculite).

Collect the absorbed material and place it in a suitable, closed container for disposal.[2]

For large spills, prevent further leakage if it is safe to do so. Dike the spill to prevent it from

entering drains. Contact emergency services for assistance.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air.[4] Vapors are heavier than

air and may travel to a source of ignition and flash back.[4]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) for firefighting if

necessary.[2]
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Safe Handling Workflow for 2-Propyloctanal
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Caption: Workflow for the safe handling of 2-Propyloctanal.
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Spill Response Decision Tree

Spill Occurs
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Caption: Decision tree for responding to a 2-Propyloctanal spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15460182#safe-handling-and-storage-procedures-
for-2-propyloctanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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